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Compound of Interest

Compound Name: 2,4,4-Trimethylhexane-1,6-diamine

Cat. No.: B1593901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4,4-trimethylhexane-1,6-
diamine, including its synonyms, trade names, chemical and physical properties, and key

applications. Detailed experimental protocols for its synthesis and use as an epoxy curing

agent are also presented, along with graphical representations of these processes.

Synonyms and Trade Names
2,4,4-Trimethylhexane-1,6-diamine is known by several other names in the scientific and

industrial literature. Additionally, it is commercially available, often as a mixture of isomers,

under specific trade names.

Synonyms:

1,6-Hexanediamine, 2,4,4-trimethyl-[1]

2,4,4-Trimethyl-1,6-hexanediamine[1]

2,4,4-Trimethylhexamethylenediamine[2]

3,3,5-Trimethylhexamethylenediamine[2]

1,6-Diamino-2,4,4-trimethylhexane
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It is important to note that "trimethylhexamethylenediamine" is a common name that typically

refers to a mixture of two isomers: 2,2,4-trimethylhexane-1,6-diamine and 2,4,4-
trimethylhexane-1,6-diamine.[3]

Trade Names:

Vestamin TMD: This is a commercial trade name for a mixture of the 2,2,4- and 2,4,4-
trimethylhexane-1,6-diamine isomers, produced by Evonik Industries.[3][4]

Quantitative Data
The physical and chemical properties of 2,4,4-trimethylhexane-1,6-diamine are summarized

in the tables below. The data is compiled from various technical data sheets and chemical

databases.

Table 1: Physical Properties

Property Value Source

Molecular Formula C9H22N2 [1][5]

Molecular Weight 158.28 g/mol [2][5]

Appearance Colorless liquid [4][6]

Odor Amine-like [7]

Density 0.856 - 0.870 g/cm³ at 20°C [1][6]

Melting Point -80 °C [5][6][8]

Boiling Point 224.1 - 232 °C at 760 mmHg [1][5][6]

Flash Point 102.4 - 110 °C [6][8]

Vapor Pressure <1 hPa at 50°C [6][8]

Viscosity approx. 6 mPa·s at 20°C [6][8]

Refractive Index 1.461

Table 2: Chemical Properties and Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1593901?utm_src=pdf-body
https://www.benchchem.com/product/b1593901?utm_src=pdf-body
https://patents.google.com/patent/US20150344615A1/en
https://www.benchchem.com/product/b1593901?utm_src=pdf-body
https://www.benchchem.com/product/b1593901?utm_src=pdf-body
https://patents.google.com/patent/US20150344615A1/en
https://patents.google.com/patent/US20130253226A1/en
https://www.benchchem.com/product/b1593901?utm_src=pdf-body
https://www.chemsrc.com/en/cas/3236-54-2_687824.html
https://sielc.com/244-trimethylhexane-16-diamine
https://trea.com/information/process-for-the-preparation-of-3-aminomethyl-355-trimethylcyclohexylamine/patentgrant/6fc5e660-1879-4656-aad3-ac16b8f83f24
https://sielc.com/244-trimethylhexane-16-diamine
https://patents.google.com/patent/US20130253226A1/en
https://patents.google.com/patent/US3538184A/en
https://patents.google.com/patent/WO2014153593A1/en
https://www.chemsrc.com/en/cas/3236-54-2_687824.html
https://patents.google.com/patent/US3538184A/en
https://sielc.com/244-trimethylhexane-16-diamine
https://patents.google.com/patent/US3538184A/en
https://patentscope.wipo.int/search/en/WO2016120235
https://www.chemsrc.com/en/cas/3236-54-2_687824.html
https://sielc.com/244-trimethylhexane-16-diamine
https://patents.google.com/patent/US3538184A/en
https://patents.google.com/patent/US3538184A/en
https://patentscope.wipo.int/search/en/WO2016120235
https://patents.google.com/patent/US3538184A/en
https://patentscope.wipo.int/search/en/WO2016120235
https://patents.google.com/patent/US3538184A/en
https://patentscope.wipo.int/search/en/WO2016120235
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
2,4,4-trimethylhexane-1,6-

diamine
[1]

CAS Number 3236-54-2 [1]

InChI Key
DPQHRXRAZHNGRU-

UHFFFAOYSA-N
[1][2]

SMILES CC(CCN)CC(C)(C)CN [1]

Solubility

Soluble in a wide range of

polar organic solvents,

including esters and alcohols.

Miscible with water.

[4][8]

pH 11.6 (0.1 N solution) [8]

Experimental Protocols
Detailed experimental protocols for the synthesis and application of 2,4,4-trimethylhexane-
1,6-diamine are crucial for research and development. Below are outlined procedures based

on available literature.

3.1. Synthesis of Trimethylhexamethylenediamine

Trimethylhexamethylenediamine is synthesized from isophorone. The process involves multiple

steps, which are described below as a general procedure for the mixture of isomers.[3]

Objective: To synthesize a mixture of 2,2,4- and 2,4,4-trimethylhexane-1,6-diamine from

isophorone.

Materials:

Isophorone

Hydrogen gas

Nitric acid
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Ammonia

Hydrogenation catalyst (e.g., Raney Cobalt)

Imination catalyst

Appropriate solvents (e.g., methanol)

Procedure:

Hydrogenation of Isophorone: Isophorone is first reduced via hydrogenation to produce

trimethylcyclohexanol.

Oxidation: The resulting trimethylcyclohexanol is then oxidized using nitric acid. This step is

analogous to the synthesis of adipic acid from cyclohexane and results in a mixture of

"trimethyladipic acids".

Dinitrile Formation: The mixture of trimethyladipic acids is then converted to the

corresponding dinitriles.

Aminating Hydrogenation of Dinitrile: The dinitrile mixture is subjected to aminating

hydrogenation. This is a two-step process:

Imination: The dinitrile is first converted to the corresponding imine in the presence of an

imination catalyst and ammonia.

Hydrogenation: The resulting imine is then hydrogenated in the presence of a

hydrogenation catalyst (e.g., Raney Cobalt) and hydrogen to yield the final product, a

mixture of trimethylhexamethylenediamine isomers.[2] The reaction is typically carried out

at elevated temperature (e.g., 120°C) and pressure (e.g., 6 MPa hydrogen, 0.2 MPa

ammonia).[9]

3.2. Use as an Epoxy Curing Agent

A mixture of 1,6-diamino-2,2,4-trimethylhexane and 1,6-diamino-2,4,4-trimethylhexane is used

as a curing agent for epoxy resins. The following protocol is adapted from a patent describing

the formation of an adduct with a polyglycidyl ether.[6]
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Objective: To prepare an epoxy resin adduct using a commercial mixture of

trimethylhexamethylenediamine isomers.

Materials:

Commercial trimethylhexamethylenediamine (isomer mixture)

Liquid polyglycidyl ether of bisphenol A (epoxide equivalent weight of approximately 192

g/equivalent )

Reaction vessel with heating and stirring capabilities

Procedure:

Mixing of Reactants: 158 parts by weight of commercial trimethylhexamethylenediamine (a

mixture of 1,6-diamino-2,2,4-trimethylhexane and 1,6-diamino-2,4,4-trimethylhexane

isomers) are mixed with 77 parts by weight of a liquid polyglycidyl ether derived from

bisphenol A and epichlorohydrin.[6]

Initiation of Reaction: The mixture is heated until an exothermic reaction begins.[6]

Temperature Control: The temperature of the reaction mixture is raised to and maintained at

110-120°C.[6]

Adduct Formation: The reaction is allowed to proceed at this temperature to form the desired

adduct. The resulting adduct can be used as a curing agent for epoxy resin systems.[6]

Mandatory Visualizations
4.1. Synthesis Workflow

The synthesis of trimethylhexamethylenediamine from isophorone can be visualized as a multi-

step chemical process.
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Synthesis of Trimethylhexamethylenediamine

Isophorone

Trimethylcyclohexanol
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Caption: A simplified workflow for the synthesis of trimethylhexamethylenediamine from

isophorone.

4.2. Logical Relationship in Epoxy Curing
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The role of 2,4,4-trimethylhexane-1,6-diamine as a curing agent involves a chemical reaction

with an epoxy resin to form a cross-linked polymer network.

Epoxy Curing with Trimethylhexamethylenediamine

Epoxy Resin
(e.g., Bisphenol A diglycidyl ether)

Cross-linked Polymer Network
(Cured Epoxy)

2,4,4-Trimethylhexane-1,6-diamine
(Curing Agent)

Click to download full resolution via product page

Caption: Logical relationship showing the components leading to a cured epoxy polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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